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Introduction

Methamphetamine, a potent central nervous system stimulant, has a complex and multifaceted
history intertwined with medical application, military use, and illicit abuse. This technical guide
provides an in-depth exploration of the historical perspective of methamphetamine's use in
medicine, focusing on its synthesis, early therapeutic applications, mechanism of action as
understood in its time, and its eventual decline in mainstream medical practice. This document
is intended for researchers, scientists, and drug development professionals seeking a
comprehensive understanding of this compound's journey through the pharmacopeia.

Early Synthesis and Discovery

Amphetamine was first synthesized in 1887 by German chemist Lazar Edeleanu.[1] However, it
was the more potent derivative, methamphetamine, that was first synthesized in 1893 by
Japanese chemist Nagai Nagayoshi from the precursor ephedrine.[2] A more streamlined
process for crystallization was later developed by Akira Ogata in 1919, which made large-scale
production feasible.[3] Initially, amphetamines were investigated for various therapeutic uses,
including as a treatment for asthma and nasal congestion in the form of the Benzedrine inhaler.

[2]

Therapeutic Applications and Dosages
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From the 1930s through the 1960s, methamphetamine and its parent compound,
amphetamine, were prescribed for a range of medical conditions. The following tables
summarize the historical medical uses and associated dosages.

Table 1: Historical Medical Indications and Dosages of
Methamphetamine

. . Typical Dosage Period of Common
Medical Condition Brand Name(s)
Range Use
Narcolepsy Desoxyn, Methedrine 20 - 60 mg/day[4] 1930s - 1970s

5 mg, taken 30
Obesity (short-term) Desoxyn minutes before each 1940s - 1970s

meal[5]

Not well-standardized,
Mild Depression (various) often part of 1950s - 1960s

combination products

Attention Deficit Initial: 5 mg once or

Hyperactivity Disorder twice daily; Usual 1960s - present
) ) Desoxyn ) o

(ADHD) in children effective dose: 20-25 (limited)

(=6 years) mg daily[6]

Table 2: Military Use of Amphetamines and
Methamphetamine in World War Il
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Country Brand Name Dosage Purpose

3-5 tablets (9-15 mg)
Enhance endurance,

Germany Pervitin per day; max ~100 )
combat fatigue
mg/day[7]
United Kingdom Benzedrine Not specified Combat fatigue
) ) Reduce combat
United States Benzedrine 5 mg tablets ]
fatigue
Enhance endurance
Japan (not specified) Not specified for pilots and factory

workers

Regulatory History and Decline in Medical Use

The widespread use and availability of amphetamines and methamphetamine led to increasing
reports of abuse and adverse effects. In the United States, the Food and Drug Administration
(FDA) began to tighten regulations in the 1960s.[8] The Controlled Substances Act of 1970
classified methamphetamine as a Schedule Il drug, signifying a high potential for abuse but
with accepted medical uses.[3] This legislation, along with a growing understanding of the
drug's addictive potential, led to a significant decline in its prescription for many of the earlier
indications.[9] By the 1970s, the legal production of injectable methamphetamine was severely
restricted.[10] Today, the FDA-approved use of methamphetamine (Desoxyn) is primarily
limited to the treatment of ADHD and, in rare cases, for short-term management of obesity.[11]

Table 3: Timeline of Key Regulatory Events in the United
States
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Impact on
Year Event .
Methamphetamine

Amphetamine approved by the  Paved the way for prescription

1937 American Medical Association use of amphetamine-class
in tablet form.[2] drugs.
FDA begins to require Increased control over a widely
1959 prescriptions for Benzedrine available amphetamine
inhalers.[2] product.

Methamphetamine classified

as a Schedule 1l controlled

Passage of the Controlled substance, significantly
1970 Substances Act. restricting its medical use and
increasing penalties for illicit
production and distribution.[3]
Restricted the sale of
2005 Combat Methamphetamine precursor chemicals like
Epidemic Act. pseudoephedrine, impacting

illicit production.[12]

Mechanism of Action: A Historical Scientific
Perspective

Early researchers understood that methamphetamine produced its stimulant effects by acting
on the central nervous system. The primary mechanism of action involves the increased
release of monoamine neurotransmitters, particularly dopamine and norepinephrine, from
presynaptic nerve terminals.[13]

Signaling Pathway of Methamphetamine

The following diagram illustrates the historically understood signaling pathway of
methamphetamine at a synapse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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